Cas no 2680746-78-3 (benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate)

• Product Name: benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate
• CAS No: 2680746-78-3
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5634735
• PubChem ID: 165927185
• Update Time: 2025-06-09

benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-[(2-hydroxyphenyl)methyl]pyrrolidine-1-carboxylate
• 2680746-78-3
• EN300-28292271
• benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C19H21NO3/c21-18-9-5-4-8-17(18)12-16-10-11-20(13-16)19(22)23-14-15-6-2-1-3-7-15/h1-9,16,21H,10-14H2
• InChI Key： XJPBVWFHJOUTGL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC2C=CC=CC=2O)C1)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate (CAS No. 2680746-78-3)

In the realm of organic chemistry and pharmaceutical research, benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate (CAS No. 2680746-78-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine core and benzyl ester functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The molecular structure of benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate features a hydroxyphenyl moiety, which contributes to its ability to interact with biological targets. This attribute aligns with current trends in precision medicine and targeted therapy, where compounds with specific functional groups are designed to minimize off-target effects. As the demand for small-molecule therapeutics grows, this compound’s role in structure-activity relationship (SAR) studies becomes even more critical.

One of the most searched questions in the context of pyrrolidine derivatives is their synthetic accessibility and scalability. Benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate can be synthesized through multi-step organic reactions, including N-protection, alkylation, and esterification. These methods are frequently discussed in academic forums and patent literature, reflecting the compound’s relevance in process chemistry and industrial applications.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are investigating eco-friendly catalysts and solvent systems to produce benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate with higher atom economy and reduced waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting environmentally benign chemical processes.

In addition to its synthetic value, benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate has been studied for its potential pharmacological properties. Preliminary research suggests its applicability in modulating neurotransmitter receptors, a key area of interest for treating neurological disorders. This ties into the broader search trends around neuroprotective agents and cognitive enhancers, which are highly sought after in the biotech and pharma sectors.

The compound’s physicochemical properties, such as logP and solubility, are also frequently queried in databases like PubChem and Reaxys. These parameters are crucial for drug formulation and bioavailability studies, making benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate a subject of ongoing optimization efforts. Computational tools like molecular docking and QSAR modeling are often employed to predict its behavior in biological systems.

From a commercial perspective, the demand for high-purity intermediates like benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic researchers and industrial chemists alike.

In summary, benzyl 3-(2-hydroxyphenyl)methylpyrrolidine-1-carboxylate (CAS No. 2680746-78-3) represents a multifaceted compound with broad implications in medicinal chemistry, process development, and sustainable synthesis. Its alignment with contemporary research trends ensures its continued relevance in scientific and industrial applications.